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Compound of Interest

Compound Name: 4-Octanol

cat. No.: B147376

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Octanol (CAS 589-62-8), a secondary eight-carbon alcohol, is a versatile organic compound
with a range of applications in research and industry. While often utilized as a solvent and an
intermediate in organic synthesis, its specific properties and those of its derivatives are of
increasing interest in fields such as drug development, materials science, and chemical
ecology. This technical guide provides an in-depth overview of the research applications of 4-
octanol, detailing its physicochemical properties, its role in synthesis, and the functional
applications of its derivatives. This guide includes structured data, detailed experimental
protocols, and visualizations of relevant workflows and pathways to support researchers in their
work.

Physicochemical Properties of 4-Octanol

A comprehensive understanding of the physicochemical properties of 4-octanol is fundamental
to its application in research. These properties influence its behavior as a solvent, its reactivity
in chemical synthesis, and its potential interactions in biological systems.
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Property Value Reference(s)
Molecular Formula CsH1s0 [1112]
Molecular Weight 130.23 g/mol [2]
Appearance Colorless liquid [11[3]
Odor Weak, mellow aroma [11[3]
Density 0.818 g/mL at 20 °C [1][3]
Boiling Point 174-176 °C [11[3]
Melting Point -41 °C [4]
Flash Point 65 °C [1][4]
Water Solubility Insoluble [11[3]
Solubility in Organic Solvents Soluble In ether, benzene, [1]3]
ethanol

logP (Octanol/Water Partition
o 2.680 [5]
Coefficient)

Vapor Pressure 0.284 mmHg at 25 °C [1]

Applications in Organic Synthesis

4-Octanol serves as a key intermediate in the synthesis of various organic molecules,
including esters, ethers, and more complex derivatives with applications in pharmaceuticals
and materials science.[3]

Synthesis of 3-Amino-4-octanol

A significant application of 4-octanol chemistry is in the synthesis of its amino derivative, 3-
amino-4-octanol. This compound is a valuable building block for pharmaceuticals and
corrosion inhibitors. The synthesis is typically a two-step process.

Step 1: Henry (Nitroaldol) Reaction to form 3-Nitro-4-octanol
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e Objective: To synthesize the intermediate 3-nitro-4-octanol from 1-nitropropane and
valeraldehyde.

o Materials:

o 1-Nitropropane

[¢]

Valeraldehyde

Methanol

o

[e]

Aqueous sodium hydroxide (NaOH) solution

o

Round-bottom flask equipped with a stirrer and addition funnel

e Procedure:

[e]

Charge the round-bottom flask with 1-nitropropane and methanol.

[e]

Slowly add valeraldehyde to the stirred solution.

o

Add the agueous NaOH catalyst. An exotherm and a color change are typically observed.

[¢]

Monitor the reaction to completion using an appropriate analytical method (e.g., GC-MS).
Step 2: Catalytic Hydrogenation to 3-Amino-4-octanol

o Objective: To reduce the nitro group of 3-nitro-4-octanol to an amino group.

e Materials:

o 3-Nitro-4-octanol (from Step 1)

[e]

Raney Nickel (or other suitable catalyst)

[e]

Methanol (as solvent)

o

High-pressure autoclave
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e Procedure:

o

Load the autoclave with 3-nitro-4-octanol, methanol, and the Raney Nickel catalyst.
o Seal the autoclave and purge with nitrogen, followed by hydrogen.

o Pressurize the autoclave with hydrogen to the desired pressure (e.g., 600 psig).

o Heat the reaction mixture to the target temperature (e.g., 40 °C) and stir.

o Monitor the reaction by observing hydrogen uptake.

o Upon completion, cool the reactor, vent the hydrogen, and purge with nitrogen.

o Filter the catalyst to obtain the crude 3-amino-4-octanol solution.

o The product can be purified by distillation.

Step 1: Henry Reaction

Valeraldehyde
Henry Reaction "
1-Nitropropane (Base Catalyst, Methanol) 3-Nitro-4-octanol

Step 2: Catalytic Hydrogenation

Catalytic Hydrogenation
(Raney Ni, Hz, Methanol)

3-Amino-4-octanol

Click to download full resolution via product page

Synthetic pathway for 3-Amino-4-octanol.

Application of 4-Octanol Derivatives in Materials
Science

Derivatives of 4-octanol are being explored as alternatives to traditional plasticizers in polymer
formulations. For instance, 4-propyl-1-octanol has been investigated as a novel plasticizer for
polyvinyl chloride (PVC).
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Evaluation of 4-Propyl-1-octanol as a PVC Plasticizer

The performance of a novel plasticizer is evaluated through a series of standardized tests to
determine its efficacy in modifying the physical properties of the polymer.

o Preparation of PVC Plastisols:

o Formulate PVC plastisols with varying concentrations of 4-propyl-1-octanol and a control
plasticizer (e.qg., dioctyl phthalate - DOP).

o The formulation typically includes PVC resin, the plasticizer, a thermal stabilizer, and a co-
stabilizer like epoxidized soybean oil (ESBO).

o Mix the components in a planetary mixer until a homogeneous paste is formed.
o De-aerate the plastisol under vacuum to remove entrapped air.
e Preparation of PVC Films:

o Cast the de-aerated plastisol onto a glass plate using a casting knife to a specified
thickness.

o Cure the cast film in an oven at a set temperature and time (e.g., 180 °C for 5 minutes).
o Allow the films to cool to room temperature before testing.
e Performance Testing:

o Mechanical Properties: Conduct tensile strength and elongation at break tests according
to ASTM D638 standards.

o Thermal Properties: Use thermogravimetric analysis (TGA) to assess thermal stability and
differential scanning calorimetry (DSC) to determine the glass transition temperature (Tg).

o Migration Resistance: Evaluate the loss of plasticizer through solvent extraction (e.g., in
hexane) or in contact with other materials, measuring the weight loss of the PVC film over
time.
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Workflow for the evaluation of a novel plasticizer in PVC.

Analytical Methodologies

Accurate and reliable analytical methods are crucial for the identification and quantification of
4-octanol and its derivatives in various matrices. Gas chromatography-mass spectrometry

(GC-MS) is a primary technique for this purpose.
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Experimental Protocol: GC-MS Analysis of 4-Octanol

o Objective: To identify and quantify 4-octanol in a sample.
e Instrumentation: Gas chromatograph coupled with a mass spectrometer (GC-MS).
e Sample Preparation:

o Dissolve the sample containing 4-octanol in a suitable solvent (e.g., dichloromethane or
hexane).

o If necessary, perform a derivatization step (e.g., silylation) to improve the volatility and
thermal stability of the analyte.

e GC Conditions:

o

Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 pm film
thickness) is typically used.

[¢]

Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

[e]

Injector Temperature: 250 °C.

o

Oven Temperature Program:

» |nitial temperature: 50 °C, hold for 2 minutes.

= Ramp at 10 °C/min to 280 °C, hold for 5 minutes.

e MS Conditions:

o lonization Mode: Electron lonization (El) at 70 eV.

o lon Source Temperature: 230 °C.

o Mass Analyzer: Scan a mass range of m/z 40-400.

o Data Analysis:
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o ldentify the peak corresponding to 4-octanol in the total ion chromatogram (TIC) based on
its retention time.

o Confirm the identity by comparing the mass spectrum of the peak with a reference
spectrum of 4-octanol.

o Quantify the amount of 4-octanol using a calibration curve prepared with standards of
known concentrations.

Parameter Typical Value/Condition

GC Column DB-5ms (30 m x 0.25 mm, 0.25 pm)

Injector Temperature 250 °C

Oven Program 50 °C (2 min), then 10 °C/min to 280 °C (5 min)
Carrier Gas Helium (1 mL/min)

lonization Mode Electron lonization (El) at 70 eV

Mass Range m/z 40-400

4-Octanol as a Volatile Organic Compound (VOC) in
Research

4-Octanol is a volatile organic compound (VOC) that can be found in natural products and as a
metabolic byproduct of microorganisms.[6][7] Research in this area focuses on identifying and
quantifying 4-octanol as a biomarker or as a component of a complex volatile profile.

Chemical Ecology Research

In chemical ecology, VOCs are studied for their role in mediating interactions between
organisms. While direct research on 4-octanol as a semiochemical is limited, its isomers are
known to elicit behavioral responses in insects. The following is a generalized protocol for
investigating the potential role of 4-octanol as an insect attractant or repellent.

o Objective: To assess the behavioral response of an insect to 4-octanol.
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e Materials:
o Y-tube or four-arm olfactometer
o Purified air source
o Flow meters
o Humidifier
o Test insects
o High-purity 4-octanol

o Solvent (e.g., hexane or paraffin oil)

[e]

Filter paper discs

e Procedure:

[¢]

Prepare a solution of 4-octanol in the chosen solvent at a specific concentration.

o Apply a known volume of the 4-octanol solution to a filter paper disc and allow the solvent
to evaporate.

o Place the treated filter paper in the odor source chamber of one arm of the olfactometer.

o Place a filter paper treated only with the solvent in the odor source chamber of the other
arm (control).

o Introduce a single insect at the base of the olfactometer.

o Record the time the insect spends in each arm and its first choice of arm within a set
observation period.

o Repeat the experiment with a sufficient number of insects to allow for statistical analysis.
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Experimental workflow for an olfactometer bioassay.
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Conclusion

4-Octanol is a multifaceted compound with established and emerging applications in scientific
research. Its utility as a solvent and a synthetic intermediate is well-documented, particularly in
the production of valuable derivatives like 3-amino-4-octanol. Furthermore, the exploration of
its derivatives as novel materials, such as plasticizers, highlights the potential for developing
innovative products with improved performance and safety profiles. While direct research into
the biological signaling effects of 4-octanol is an area ripe for further investigation, the
methodologies for studying its presence as a VOC and for its chemical analysis are well-
established. This guide provides a foundational resource for researchers and professionals in
drug development and materials science, offering detailed protocols and a structured overview
of the current state of knowledge on 4-octanol and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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